Cas no 1316066-05-3 (1-Acetyl-3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonyl chloride)

• Product Name: 1-Acetyl-3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonyl chloride
• CAS No: 1316066-05-3
• MF: C₁₂H₁₄ClNO₃S
• MW: 287.762461185455
• MDL: MFCD29918663
• CID: 4694097
• Update Time: 2025-06-14

1-Acetyl-3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonyl chloride
• HMFHDKLYJLEKDU-UHFFFAOYSA-N
• 1-Acetyl-3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonyl chloride

• MDL： MFCD29918663
• Inchi： 1S/C12H14ClNO3S/c1-8(15)14-7-12(2,3)10-5-4-9(6-11(10)14)18(13,16)17/h4-6H,7H2,1-3H3
• InChI Key： HMFHDKLYJLEKDU-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)N(C(C)=O)CC2(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 454
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 469.7±45.0 °C at 760 mmHg
• Flash Point: 237.9±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-Acetyl-3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-Acetyl-3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonyl chloride

Comprehensive Overview of 1-Acetyl-3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonyl chloride (CAS No. 1316066-05-3)

1-Acetyl-3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonyl chloride (CAS No. 1316066-05-3) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the indole sulfonamide family, a class of molecules known for their versatile applications in drug discovery and material science. With its unique acetyl and sulfonyl chloride functional groups, this chemical serves as a critical intermediate for constructing complex molecular architectures, particularly in the development of bioactive compounds.

The growing interest in 1-Acetyl-3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonyl chloride is driven by its role in high-value pharmaceutical intermediates. Researchers are increasingly exploring its potential in designing kinase inhibitors and GPCR-targeted therapies, aligning with trends in personalized medicine. Its sulfonyl chloride moiety enables efficient conjugation with amines and alcohols, making it invaluable for peptide modification and probe synthesis in chemical biology. Recent publications highlight its utility in fluorescence labeling and proteomics studies, addressing the demand for advanced molecular tools in life sciences.

From a structural perspective, the 3,3-dimethyl-2,3-dihydro-1H-indole core provides remarkable stability against oxidation, while the 6-sulfonyl chloride group offers precise reactivity control. This balance makes CAS No. 1316066-05-3 particularly useful for controlled derivatization in multi-step syntheses. Analytical data from HPLC and NMR studies confirm its high purity (>98%), meeting stringent requirements for preclinical research applications. The compound's compatibility with microwave-assisted chemistry further enhances its appeal for modern high-throughput screening platforms.

In material science, derivatives of 1-Acetyl-3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonyl chloride have shown promise for developing organic semiconductors and photoresponsive materials. Its electron-rich indole system facilitates π-stacking interactions, a property increasingly sought after in optoelectronic device research. Industry reports suggest growing adoption in OLED precursor synthesis, particularly for blue-emitting materials where structural rigidity is paramount.

Handling and storage recommendations for this compound emphasize protection from moisture due to the hydrolytic sensitivity of the sulfonyl chloride group. Best practices include storage under argon atmosphere at -20°C and use of anhydrous solvents for reactions. These protocols align with broader industry standards for air-sensitive reagents, a frequent search topic among synthetic chemists optimizing reaction yields.

The environmental profile of 1316066-05-3 has been evaluated through green chemistry metrics, with recent studies focusing on solvent-free derivatization methods. This addresses the pharmaceutical industry's push toward sustainable synthesis - a hot topic in 2023-2024 as regulatory pressures increase. Computational chemistry models predict favorable biodegradation pathways for its hydrolysis products, an important consideration for environmental health and safety assessments.

Patent analysis reveals steadily growing intellectual property activity around indole sulfonyl chloride derivatives, particularly in anticancer agent applications. The 1-acetyl substitution pattern in CAS 1316066-05-3 appears in several patent families describing selective enzyme modulators, reflecting the compound's privileged structure status in medicinal chemistry. This correlates with rising search volumes for "indole-based drug candidates" across scientific databases.

Quality control protocols for this material typically involve FTIR verification of the characteristic sulfonyl chloride stretch (1360-1390 cm⁻¹) and mass spectrometry confirmation. These analytical methods respond to frequent researcher queries about compound characterization techniques for sulfonamide precursors. Batch-to-batch consistency is ensured through rigorous chromatographic purity standards, a critical factor for reproducibility in scale-up operations.

Emerging applications include use as a building block for covalent inhibitor development, capitalizing on the electrophilicity of the sulfonyl chloride group. This aligns with current drug discovery trends targeting undruggable proteins through reactive warhead strategies. The compound's sp³-rich character also makes it valuable for designing 3D-shaped molecules, addressing the pharmaceutical industry's need to escape flat aromatic systems.

For researchers sourcing this material, technical specifications should include water content (<0.1% by Karl Fischer) and heavy metal limits to ensure compatibility with catalyzed coupling reactions. These parameters frequently appear in search queries related to reaction optimization troubleshooting. Suppliers increasingly provide custom purity grades and derivatization services for this compound, reflecting diversified market needs.